Trialkyl amine oxides
Trialkyl amine oxides are a class of organic compounds widely used in the chemical industry due to their versatile properties and applications. These compounds are derived from primary amines, where one or more hydroxyl groups replace hydrogen atoms on the alkyl chains. Commonly found trialkyl amine oxides include N,N,N-trialkylamine oxides such as N,N,N-trimethylamine oxide (NMM) and N,N-dimethyl-N-methoxymethylamine.
These compounds exhibit excellent solubility in both polar and nonpolar solvents, making them ideal for use in surfactants, emulsifiers, and co-surfactants. They are particularly effective in formulating cleaning agents, detergents, and personal care products due to their ability to enhance wetting and foaming properties. Additionally, trialkyl amine oxides play a crucial role as intermediates in the synthesis of various other chemical compounds.
Their biocompatibility and mildness towards skin make them suitable for cosmetic applications, where they can be used as skin conditioning agents or fragrance fixatives. Due to their non-toxic nature, these compounds are also employed in pharmaceuticals and food additives, ensuring safety in consumer products.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Trimethylamine N-oxide | 1184-78-7 | C3H9NO |
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1-Heptanamine,N,N-dimethyl-, N-oxide | 15290-93-4 | C9H21NO |
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Trimethylamine N-oxide dihydrate | 62637-93-8 | C3H13NO3 |
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Octyldimethylamine N-oxide | 2605-78-9 | C10H23NO |
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trimethylamine n-oxide hydrochloride | 7651-88-9 | C3H10ClNO |
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